Cas no 71570-89-3 (1-Hepten-6-yn-3-ol)

• Product Name: 1-Hepten-6-yn-3-ol
• CAS No: 71570-89-3
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 545371
• PubChem ID: 12535698
• Update Time: 2025-04-19

1-Hepten-6-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-6-yn-3-ol
• hept-1-en-6-yn-3-ol
• 71570-89-3
• DTXSID70501655
• SCHEMBL404044

• Inchi： 1S/C7H10O/c1-3-5-6-7(8)4-2/h1,4,7-8H,2,5-6H2
• InChI Key： QFXQOFFAIPZOSD-UHFFFAOYSA-N
• SMILES： OC(C=C)CCC#C

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols